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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of a dimethyl sulfoxide (DMSO) stock solution of RS102895 hydrochloride.
RS102895 hydrochloride is a potent and selective antagonist of the C-C chemokine receptor
2 (CCR2), making it a valuable tool for research in inflammation, immunology, and oncology.[1]

[21(31[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of RS102895 hydrochloride is
presented in the table below for easy reference.
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Property Value Source(s)

Abaucin hydrochloride, MLJS-
Synonyms _ (5]
21001 hydrochloride

Molecular Formula C21H21F3N202-HCI [6][7]

Molecular Weight 426.86 g/mol [1][5][6]
White to off-white crystalline

Appearance _ [51[6]
solid

Purity >98% [2][7]

CAS Number 1173022-16-6 [L][5116]1[7]

Solubility and Stock Solution Preparation

RS102895 hydrochloride is readily soluble in DMSO, with reported solubilities ranging from =
28 mg/mL to 85 mg/mL (approximately 65.6 mM to 199.12 mM).[1][2] For optimal results, it is
crucial to use anhydrous (newly opened) DMSO, as the compound's solubility can be
significantly impacted by moisture.[1][5]

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of RS102895
hydrochloride in DMSO.

Materials:

RS102895 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer
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e Optional: Water bath or sonicator
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM solution, 4.27 mg of RS102895
hydrochloride is required (Mass = Molarity x Volume x Molecular Weight).

o Weigh the compound: On a calibrated analytical balance, carefully weigh 4.27 mg of
RS102895 hydrochloride powder into a sterile 1.5 mL microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

o Dissolve the compound: Tightly cap the tube and vortex for 1-2 minutes until the solid is
completely dissolved. If dissolution is slow, gentle warming in a 37°C water bath or brief
sonication can be used to aid the process.[5] Visually inspect the solution to ensure no
particulates are present.

» Aliquot and store: To avoid repeated freeze-thaw cycles that can degrade the compound,
aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL) in sterile
microcentrifuge tubes.[8]

o Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and the date of preparation.
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Experimental Workflow: Preparing RS102895 Hydrochloride Stock Solution

Preparation

Calculate Mass of
RS102895 Hydrochloride

\

Weigh 4.27 mg of
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\

Add 1 mL of
Anhydrous DMSO

\
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Aliquot into Single-Use Volumes
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\ 4

Store at -20°C or -80°C
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Simplified CCL2/CCR2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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